tert-butylbetaxolol
tert-butylbetaxolol
Brand Name:
Vulcanchem
CAS No.:
114987-56-3
VCID:
VC0053654
InChI:
InChI=1S/C19H31NO3/c1-19(2,3)20-12-17(21)14-23-18-8-6-15(7-9-18)10-11-22-13-16-4-5-16/h6-9,16-17,20-21H,4-5,10-14H2,1-3H3/t17-/m0/s1
SMILES:
CC(C)(C)NCC(COC1=CC=C(C=C1)CCOCC2CC2)O
Molecular Formula:
C19H31NO3
Molecular Weight:
321.5 g/mol
tert-butylbetaxolol
CAS No.: 114987-56-3
Main Products
VCID: VC0053654
Molecular Formula: C19H31NO3
Molecular Weight: 321.5 g/mol
| CAS No. | 114987-56-3 |
|---|---|
| Product Name | tert-butylbetaxolol |
| Molecular Formula | C19H31NO3 |
| Molecular Weight | 321.5 g/mol |
| IUPAC Name | (2S)-1-(tert-butylamino)-3-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]propan-2-ol |
| Standard InChI | InChI=1S/C19H31NO3/c1-19(2,3)20-12-17(21)14-23-18-8-6-15(7-9-18)10-11-22-13-16-4-5-16/h6-9,16-17,20-21H,4-5,10-14H2,1-3H3/t17-/m0/s1 |
| Standard InChIKey | ILWIKOAOZUSHMV-KRWDZBQOSA-N |
| Isomeric SMILES | CC(C)(C)NC[C@@H](COC1=CC=C(C=C1)CCOCC2CC2)O |
| SMILES | CC(C)(C)NCC(COC1=CC=C(C=C1)CCOCC2CC2)O |
| Canonical SMILES | CC(C)(C)NCC(COC1=CC=C(C=C1)CCOCC2CC2)O |
| Synonyms | tert-butylbetaxolol tert-butylbetaxolol, (R)-isome |
| PubChem Compound | 185454 |
| Last Modified | Nov 11 2021 |
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